Cas no 462632-60-6 (Heptanenitrile, 2-[(phenylmethyl)amino]-)

Heptanenitrile, 2-[(phenylmethyl)amino]- structure
462632-60-6 structure
Product Name:Heptanenitrile, 2-[(phenylmethyl)amino]-
CAS No:462632-60-6
MF:C14H20N2
MW:216.322003364563
CID:2639521
PubChem ID:11557576
Update Time:2025-04-21

Heptanenitrile, 2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-(benzylamino)heptanenitrile
    • DTXSID30468538
    • Heptanenitrile, 2-[(phenylmethyl)amino]-
    • 462632-60-6
    • Inchi: 1S/C14H20N2/c1-2-3-5-10-14(11-15)16-12-13-8-6-4-7-9-13/h4,6-9,14,16H,2-3,5,10,12H2,1H3
    • InChI Key: VODOVAFFRSGLAU-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C(C#N)CCCCC

Computed Properties

  • Exact Mass: 216.162648646Da
  • Monoisotopic Mass: 216.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.8Ų
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